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Compound Name: Afuresertib Hydrochloride

Cat. No.: B560029

For Researchers, Scientists, and Drug Development Professionals

Introduction

Afuresertib Hydrochloride (also known as GSK2110183) is a potent, orally bioavailable small
molecule inhibitor of the serine/threonine kinase Akt (Protein Kinase B).[1][2] Akt is a critical
node in the PI3K/Akt/mTOR signaling pathway, which is frequently dysregulated in various
cancers, leading to increased cell proliferation and survival.[3][4] By competitively binding to
the ATP-binding site of all three Akt isoforms (Aktl, Akt2, and Akt3), Afuresertib effectively
inhibits their kinase activity.[2][5] This inhibition disrupts downstream signaling, ultimately
leading to the induction of apoptosis (programmed cell death) in cancer cells.[3][4] These
application notes provide detailed protocols for assessing apoptosis induced by Afuresertib
Hydrochloride using standard cell-based assays.

Mechanism of Action: Afuresertib-Induced
Apoptosis

Afuresertib targets the PI3K/Akt signaling pathway, a key regulator of cell survival and
proliferation. In many cancer cells, this pathway is constitutively active, promoting survival and
inhibiting apoptosis. Afuresertib's inhibition of Akt leads to a cascade of downstream effects,
including the modulation of pro- and anti-apoptotic proteins, resulting in the activation of the
apoptotic program.
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1. Seed and culture cells to desired confluency

:

2. Treat cells with Afuresertib Hydrochloride
(and controls) for the desired time

'

[3. Harvest cells (including supernatant)j

[ 4. Wash cells with cold PBS ]

5. Wash cells with 1X Annexin Binding Buffer

:

6. Resuspend cells in 1X Annexin Binding Buffer

7. Add Annexin V-FITC and Propidium lodide

[8. Incubate in the dark at room temperature]

:

9. Analyze by flow cytometry within 1 hour
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Sample Preparation

1. Cell Culture and Treatment
2. Cell Harvesting
3. Fixation and Permeabilization

TUNEL [Labeling

4. Equilibration with TdT Reaction Buffer
5. Incubation with TdT Reaction Mix
(TdT enzyme and labeled nucleotides)

Detection and Analysis

6. Stop Reaction
7. Counterstain with DAPI (optional)
8. Visualization (Microscopy or Flow Cytometry)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b560029#apoptosis-assay-protocol-using-afuresertib-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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